Odorranain-P-RA2 peptide precursor

• bioactivity: Antimicrobial
• sequence: PFVASVAAEMMQHVYCAASKKC

Description

This precursor is synthesized as a 29-amino acid peptide with the sequence: Gly-Phe-Met-Asp-Thr-Ala-Lys-Asn-Val-Ala-Lys-Asn-Met-Ala-Gly-Asn-Leu-Leu-Asp-Asn-Leu-Lys-Cys-Lys-Ile-Ile-Lys-Pro-Cys .

Key features include:

• Length: 29 amino acids.
• Function: Antimicrobial activity, as indicated by its classification among antimicrobial peptide (AMP) precursors .

Comparison with Similar Compounds

Sequence and Functional Insights

• Odorranain-F-RA2 vs. Brevinin-2GHb :

  • Both peptides feature cationic and hydrophobic residues, a hallmark of membrane-targeting AMPs.
  • Brevinin-2GHb includes a C-terminal amidation motif critical for antibacterial activity, while Odorranain-F-RA2 lacks this modification but retains cysteine-mediated structural stability .
  • Odorranain-F-RA2 shares 34% sequence similarity with Brevinin-2GHb, diverging in central regions (e.g., Odorranain-F-RA2: Met-Ala-Gly-Asn; Brevinin-2GHb: Ala-Lys-Gly-Ala) .
• Thioviridamide-like Precursors: These bacterial precursors form a network of structurally related peptides, often associated with complex post-translational modifications like thioamide bonds. Odorranain-F-RA2 and Brevinin-2GHb lack such modifications, suggesting divergent evolutionary pathways . BGCs of thioviridamide-like precursors (red nodes in Figure 3A ) are genetically distinct from those of Odorranain-related peptides (blue nodes), indicating separate biosynthetic mechanisms .

Mechanistic and Evolutionary Context

• Antimicrobial Mechanisms :
  • Odorranain-F-RA2 and Brevinin-2GHb likely disrupt microbial membranes via electrostatic interactions, whereas thioviridamide-like peptides may employ thioamide-mediated enzyme inhibition .
• Evolutionary Divergence :
  • Frog-derived AMPs (Odorranain, Brevinin) evolved convergently with bacterial thioviridamide-like peptides, emphasizing the universal role of cationic peptides in host defense .